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Compound Focus: 7-Amino-4-methylcoumarin

CAS No.: 26093-31-2

Cat. No.: S518347

Primary Research Applications

AMC is predominantly used in the following areas:

e Protease and Hydrolase Activity Assays: AMC is the fluorescent tag in fluorogenic substrates for
enzymes like proteases and aminopeptidases [1] [2] [3]. These substrates are designed to be non-
fluorescent. When the target enzyme cleaves its specific substrate, it releases free AMC, resulting in
a measurable increase in fluorescence that is directly proportional to enzyme activity [3].

¢ Tissue Histopathology: In tissue staining, AMC working solution labels specific structures. After
staining, slices are examined under a fluorescence microscope (with UV excitation around 385 nm) to
visualize these targets [4].

¢ Antimicrobial Research: Isolated from the endophytic fungus Xylaria sp., AMC itself exhibits a
broad spectrum of antibacterial activity and has been investigated as an antitubercular agent [2]
[4].

¢ Medicinal Chemistry: AMC serves as a key structural motif for developing new therapeutic agents.
Coumarin derivatives are being explored for anti-tumor, antioxidant, and anticoagulant properties [5]

[6].

Detailed Experimental Protocols

Here are specific methodologies for key applications utilizing AMC:

Protocol 1: Using AMC for Tissue Histopathology [4]
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This protocol uses AMC as a fluorescent dye for tissue analysis.

Step Description Key Parameters

1. Solution Prep Prepare stock (10 mg/mL in DMSO); Working Store stock at room
solution: 25 pL stock + 2.5 mg 2-pyridine borane in 50  temperature in the dark.
mL citric acid (1 mg/mL).

2. Tissue Prep Dewax and hydrate tissue slices; Oxidize in 0.5% Rinse with distilled water
(w/v) periodic acid for 10 minutes. after oxidation.
3. Staining Stain slices with AMC working solution for 10 -
minutes.
4, Rinse with water; Counterstain with Mayer's -
Counterstaining hematoxylin (1 min); Wash in warm tap water (5 min);
Immerse in Eosin Y (diluted 3:1 with 95% ethanol) for
2 mins.
5. Mounting & Rinse, dehydrate, clear, mount with non-fluorescent Excitation: 385 nm; Filter
Imaging medium; Image with fluorescence microscope. set: BP390/40, BS420,
BP450/40.

Protocol 2: Using an AMC-based Substrate for Enzyme Activity Detection [4]

This is a general workflow for detecting hydrolytic enzyme activity using a substrate conjugated to AMC.

Non-Fluorescent Enzyme Free AMC Molecule Fluorescence Signal
Conjugated Substrate (AMC-X) Catalyzed Hydrolysis (Ex: ~380 nm, Em: ~460 nm)

Click to download full resolution via product page

Flowchart of enzyme activity detection using an AMC-conjugated substrate.
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Step Description Key Parameters
1. Substrate Prepare substrate solution in suitable buffer Can be stored at -20°C for up to 3
Prep (e.g., 0.05 M Tris, pH 7.0). months.
2. Reaction Add enzyme to the substrate solution to initiate -
hydrolysis.
3. Detection Measure the increase in fluorescence over time.  Excitation: ~380 nm; Emission:

~460 nm (Blue).

Handling and Storage

For optimal results and safety, please adhere to the following guidelines:

e Storage: Store the solid compound at +2°C to +8°C in a tightly closed container [1] [3]. Protect from
light [2] [3].

¢ Solution Preparation: Stock solutions in DMSO (e.g., 10 mg/mL) are stable at -20°C for at least six
months [4] [3].

o Safety: Classified as a combustible solid and can be irritating. Always refer to the specific Safety
Data Sheet (SDS) before use [3].

AMC's utility stems from its excellent fluorescent properties and its role as a versatile chemical scaffold.
Whether you are quantifying enzyme kinetics, developing new detection methods for diagnostics, or

designing novel multi-target drugs, AMC provides a reliable and well-established tool for your research.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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